Cas no 1240-04-6 (Estrone 3-Sulfate Potassium Salt)

• Product Name: Estrone 3-Sulfate Potassium Salt
• CAS No: 1240-04-6
• MF: C₁₈H₂₂KO₅S
• MW: 389.527585506439
• CID: 232478
• PubChem ID: 16219335
• Update Time: 2025-04-19

Estrone 3-Sulfate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-(sulfooxy)-, potassium salt (9CI)
• Estrone 3-sulfate potassium salt
• 1,3,5(10)-estratrien-17-one 3-sulfate
• 1,3,5(10)-ESTRATRIEN-3-OL-17-ONE 3-SULFATE POTASSIUM
• 1,3,5(10)-Estratrien-3-ol-17-one 3-sulfate potassiun
• 1,3,5[10]-ESTRATRIEN-3-OL-17-ONE SULFATE POTASSIUM SALT
• 3-(Potassiosulfooxy)estra-1,3,5(10)-trien-17-one
• Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt
• estrone 3-sulfate potassium
• ESTRONE SULFATE POTASSIUM
• Potassium Estrone Sulfate
• Estrone 3-sulfate potassium salt, >=98%
• 1240-04-6
• CID 16219335
• Estra-1,3,5(10)-trien-17-one, 3-(sulfooxy)-, potassium salt (9CI)
• potassium;[(8R,9S,13S,14S)-13-methyl-17-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• JFIBAFYJSLMYFH-ZFINNJDLSA-N
• Ogen potassium
• Estrone 3-Sulfate Potassium Salt

• Inchi： 1S/C18H22O5S.K/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,14-16H,2,4,6-9H2,1H3,(H,20,21,22);/t14-,15-,16+,18+;/m1./s1
• InChI Key： JFIBAFYJSLMYFH-ZFINNJDLSA-N
• SMILES： [K].S(=O)(=O)(O)OC1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O

Computed Properties

• Exact Mass: 388.075
• Monoisotopic Mass: 388.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9A^2

Experimental Properties

• Melting Point: NA
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 89.05000
• LogP: 4.37420

Estrone 3-Sulfate Potassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Storage Condition：−20°C